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Compound of Interest

Compound Name: Mannose triflate

Cat. No.: B024346 Get Quote

An In-depth Technical Guide to the Safety and Handling of Mannose Triflate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,4,6-Tetra-O-acetyl-2-O-trifluoromethanesulfonyl-β-D-mannopyranose, commonly known as

mannose triflate or TATM, is a highly reactive glycosyl donor.[1][2] It serves as a critical

building block in synthetic and medicinal chemistry, particularly in the synthesis of complex

oligosaccharides and glycoconjugates.[2] Its primary application is as a precursor for the

synthesis of 2-deoxy-2-[¹⁸F]fluoro-D-glucose ([¹⁸F]FDG), the most widely used

radiopharmaceutical for Positron Emission Tomography (PET) imaging in oncology.[3][4] The

triflate group (-OTf) is an excellent leaving group, rendering the molecule highly susceptible to

nucleophilic substitution, a key feature in its synthetic utility.[2][5] This guide provides

comprehensive information on its safe handling, storage, reactivity, and detailed experimental

protocols.

Chemical and Physical Properties
Mannose triflate is a white crystalline powder.[1] It is not soluble in water.[1]
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Property Value Reference

Synonyms

TATM, 1,3,4,6-Tetra-O-acetyl-

2-O-trifluoromethanesulfonyl-

β-D-mannopyranose

[3]

CAS Number 92051-23-5 [6]

Molecular Formula C₁₅H₁₉F₃O₁₂S [3]

Molecular Weight 480.36 g/mol

Appearance
White crystalline

powder/needles
[1][7]

Melting Point 118°C - 120°C [7][8]

Purity ≥98% (TLC), ≥99.5% (HPLC) [3]

Storage Temperature -20°C (±5°C) [3][7][9]

Hazard Identification and Safety Precautions
Mannose triflate is classified as harmful if swallowed, causes skin and serious eye irritation,

and may cause respiratory irritation.[6] It is a combustible solid that burns but does not

propagate flame easily.[1] Dust clouds may form an explosive mixture with air.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure.[10]
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Equipment Specification Reference

Eye Protection
Safety glasses with side-

shields or chemical goggles.
[1][6]

Hand Protection

Protective gloves (e.g., nitrile

rubber, butyl rubber,

polychloroprene). Examine for

wear before use.

[1][6]

Skin/Body Protection
Impervious clothing, laboratory

coat.
[6]

Respiratory Protection

Use a suitable respirator (e.g.,

N95 dust mask) when dust

formation is likely. Handle in a

well-ventilated area or

chemical fume hood.

[6]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure Reference

Ingestion

Rinse mouth with water and

drink plenty of water. Do not

eat, drink, or smoke when

using this product. Seek

medical attention if in doubt.

[1][6]

Inhalation

Move the victim to fresh air.

Encourage the patient to blow

their nose. If irritation or

discomfort persists, seek

medical attention.

[1][6]

Skin Contact

Wash off immediately with

plenty of soap and running

water. Remove contaminated

clothing. Seek medical

attention in case of irritation.

[1][6]

Eye Contact

Rinse cautiously and

immediately with plenty of

water for several minutes, also

under the eyelids. Remove

contact lenses if present and

easy to do. Continue rinsing. If

irritation persists, seek medical

attention.

[1][6]

Fire-Fighting Measures
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Measure Instruction Reference

Suitable Extinguishing Media
Foam, dry chemical powder,

water spray, carbon dioxide.
[1][6]

Hazardous Combustion

Products

May emit irritant fumes and

toxic gases, including carbon

monoxide (CO), carbon dioxide

(CO₂), hydrogen fluoride, and

sulfur oxides (SOx).

[1][6]

Special Protective Equipment

Wear a self-contained

breathing apparatus (SCBA)

and full protective clothing.

[6]

Handling, Storage, and Stability
Proper handling and storage are critical to maintain the integrity of mannose triflate and

ensure laboratory safety.

Handling
General Practices: Handle in accordance with good industrial hygiene and safety practices.

[11] Limit all unnecessary personal contact.[1] Wash hands thoroughly after handling.[6]

Ventilation: Use only in a well-ventilated area or outdoors. A laboratory hood should be used

for procedures with a risk of aerosol or dust formation.[6][12]

Ignition Sources: Avoid generating dust. Keep away from open flames, sparks, and hot

surfaces.[1][12]

Incompatibilities: Avoid contact with strong acids/alkalis, oxidizing agents, and reducing

agents.[6]

Storage and Stability
Solid State: Mannose triflate is stable for several months to years when stored as a

crystalline solid in a dark glass vial, desiccated, at -20°C (±5°C) and protected from light.[7]

[8][9]
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In Solution: Solutions of mannose triflate in solvents like acetonitrile are only stable for a

short time (a few hours) at room temperature and should be prepared immediately before

use.[13] Base-mediated decomposition can occur with the addition of fluoride, carbonate, or

bicarbonate.[14]

Shipping: The compound is typically shipped in dry ice to maintain its stability.

Spill and Disposal Procedures
Spill Management

Minor Spills: Clean up all spills immediately. Avoid dust formation. Wear appropriate PPE.

Sweep up the solid and place it into a suitable container for disposal.[1][11]

Major Spills: Evacuate personnel to a safe area and move upwind. Alert emergency

responders, informing them of the location and nature of the hazard. Wear full PPE, including

a breathing apparatus.[1]

Waste Disposal
All waste must be handled in accordance with local, state, and federal regulations.[1] Do not

allow the chemical to enter drains or surface water.[15] Empty containers may contain residual

dust and should be handled with care.[1]

Experimental Protocols
The following protocols are provided for the synthesis of mannose triflate and its subsequent

use in a key application. All procedures should be carried out by qualified personnel in a

suitable laboratory setting.

Synthesis of Mannose Triflate
This protocol describes the triflation of 1,3,4,6-Tetra-O-acetyl-β-D-mannopyranose.[7][8]

Materials:

1,3,4,6-Tetra-O-acetyl-β-D-mannopyranose

Trifluoromethanesulfonic anhydride (Tf₂O)
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Pyridine

Anhydrous Dichloromethane (CH₂Cl₂)

Saturated aqueous Sodium Bicarbonate (NaHCO₃)

Anhydrous Sodium Sulfate (Na₂SO₄)

Absolute Ethanol

Procedure:

Dissolve 1,3,4,6-Tetra-O-acetyl-β-D-mannopyranose in anhydrous CH₂Cl₂ in a flask

equipped with a magnetic stirrer under a dry argon atmosphere.

Cool the mixture in an ice bath.

Slowly add pyridine, followed by the controlled, dropwise addition of triflic anhydride (Tf₂O).

The controlled addition is crucial for simplifying the workup.[7]

Allow the reaction mixture to stir vigorously while gradually warming to room temperature

over approximately 6 hours.[8]

Quench the reaction by adding saturated aqueous NaHCO₃ solution, followed by water.

Separate the organic layer. Wash it sequentially with saturated aqueous NaHCO₃ and water.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate on a rotary

evaporator at a temperature not exceeding 30°C.[7][8]

Recrystallize the resulting solid residue from absolute ethanol to yield mannose triflate as

white needles.[7]

Application: Synthesis of [¹⁸F]FDG
This protocol outlines the radiolabeling of the mannose triflate precursor to produce [¹⁸F]FDG.

[7][16]

Materials:
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Mannose triflate

Acetonitrile

[¹⁸F]Fluoride

1M Hydrochloric Acid (HCl)

Automated synthesis module (e.g., Siemens Explora FDG-4)[7]

Procedure:

Prepare a solution of mannose triflate in acetonitrile (e.g., 500 mg in 20 mL).[7]

Transfer the aqueous [¹⁸F]fluoride to the reaction vessel of the automated synthesis module.

Azeotropically dry the [¹⁸F]fluoride by heating at 95°C with the addition of acetonitrile to

remove water.[7][16]

Add the mannose triflate solution to the dried [¹⁸F]fluoride residue in the reaction vessel.

Heat the mixture at 95°C for 3-5 minutes to achieve radiolabeling via nucleophilic

substitution.[7][16]

Perform hydrolysis of the labeled intermediate by adding 2 mL of 1M HCl and heating at

120°C for approximately 8 minutes.[7][16]

The resulting [¹⁸F]FDG is then purified using the automated module's purification cartridges

(e.g., QMA).[8]

Quantitative Data
The synthesis of mannose triflate is efficient and scalable.
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Starting
Material
(Scale)

Reagents Yield Purity Reference

2.6 g of 1,3,4,6-

Tetra-O-acetyl-β-

D-

mannopyranose

Tf₂O, Pyridine ~3.0 g (~80%) >98% (qNMR) [7]

49.3 g of 1,3,4,6-

Tetra-O-acetyl-β-

D-

mannopyranose

27 mL Tf₂O, 25

mL Pyridine
52 g Not specified [8][16]

200 g of D-

Mannose (multi-

step synthesis)

Ac₂O-I₂, HBr,

EtOH-collidine,

HCl, then Tf₂O-

Pyridine

65 g - 85 g (12-

16% overall)
Not specified [17][18]

Visualizations
Logical Workflow for Safe Handling
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Preparation Phase

Execution Phase

Post-Experiment Phase

Plan Experiment & Assess Hazards

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Set Up in Ventilated Hood

Handle Mannose Triflate
(Avoid Dust/Inhalation)

Perform Reaction
(e.g., Glycosylation)

Clean Spills Immediately

If Spill Occurs

Quench & Workup

Dispose of Waste Properly

Decontaminate Work Area

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: General laboratory workflow for safely handling mannose triflate.
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Chemical Synthesis Workflow

Start: 1,3,4,6-Tetra-O-acetyl-
β-D-mannopyranose

1. Dissolve in
Anhydrous CH2Cl2

2. Cool to 0°C
(Ice Bath)

3. Add Pyridine, then
dropwise Tf2O under Argon

4. Stir & Warm to RT
(~6 hours)

5. Quench with
aq. NaHCO3

6. Separate & Wash
Organic Layer

7. Dry (Na2SO4) &
Concentrate (Rotovap <30°C)

8. Recrystallize from
Absolute Ethanol

Product: Mannose Triflate
(White Needles)

Click to download full resolution via product page
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Caption: Workflow for the synthesis of mannose triflate.

Application in [¹⁸F]FDG Synthesis

Inputs

Process

Output

Mannose Triflate
(Precursor)

Nucleophilic Substitution (SN2)
Mannose Triflate + [18F]Fluoride

[18F]Fluoride

Azeotropic Drying
of [18F]Fluoride

Acid Hydrolysis
(Removes Acetyl Groups)

[18F]FDG

PET Imaging
(Cancer Detection)

Click to download full resolution via product page

Caption: Role of mannose triflate as a precursor in [¹⁸F]FDG synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety and handling of mannose triflate]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b024346#safety-
and-handling-of-mannose-triflate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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